Cas no 1198392-56-1 (4,4-Difluoro-3,3-dimethylpiperidine)

• Product Name: 4,4-Difluoro-3,3-dimethylpiperidine
• CAS No: 1198392-56-1
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 5738642
• PubChem ID: 49759250
• Update Time: 2026-03-11

4,4-Difluoro-3,3-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3,3-dimethylpiperidine
• 1198392-56-1
• CS-0310413
• D97091
• PS-20525
• SY324158
• MFCD28655818
• 4,4-Difluoro-3,3-dimethylpiperidine

• Inchi： 1S/C7H13F2N/c1-6(2)5-10-4-3-7(6,8)9/h10H,3-5H2,1-2H3
• InChI Key： ZIHGCCDYIDGETL-UHFFFAOYSA-N
• SMILES： FC1(CCNCC1(C)C)F

Computed Properties

• Exact Mass: 149.10160574g/mol
• Monoisotopic Mass: 149.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4,4-Difluoro-3,3-dimethylpiperidine

Recent Advances in the Application of 4,4-Difluoro-3,3-dimethylpiperidine (CAS: 1198392-56-1) in Chemical Biology and Pharmaceutical Research

The compound 4,4-Difluoro-3,3-dimethylpiperidine (CAS: 1198392-56-1) has recently emerged as a key structural motif in chemical biology and pharmaceutical research. This bicyclic piperidine derivative, characterized by its geminal difluoro and dimethyl substitutions, has attracted significant attention due to its unique physicochemical properties and potential applications in drug discovery. Recent studies have highlighted its role as a versatile building block for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4,4-Difluoro-3,3-dimethylpiperidine as a privileged scaffold for designing novel γ-aminobutyric acid (GABA) receptor modulators. The researchers utilized the compound's rigid conformation and enhanced lipophilicity (attributed to the fluorine atoms) to improve blood-brain barrier penetration in a series of anxiolytic candidates. Molecular docking studies revealed that the 3,3-dimethyl substitution pattern optimally fits into hydrophobic pockets of GABA_A receptor subtypes, while the 4,4-difluoro moiety contributes to metabolic stability.

In parallel research, scientists at several pharmaceutical companies have incorporated 1198392-56-1 into the development of next-generation kinase inhibitors. The compound's ability to modulate the basicity of the piperidine nitrogen while maintaining favorable steric properties has proven valuable in addressing selectivity challenges against closely related kinases. A recent patent application (WO2023056421) describes its use in Bruton's tyrosine kinase (BTK) inhibitors with improved pharmacokinetic profiles, showing 3-fold greater oral bioavailability compared to previous generation compounds.

Synthetic methodologies for 4,4-Difluoro-3,3-dimethylpiperidine have also seen significant advancements. A 2024 report in Organic Process Research & Development detailed a scalable, enantioselective synthesis route starting from commercially available 3,3-dimethyl-4-piperidone. The key fluorination step employs a novel silver-catalyzed process that achieves >95% yield with excellent diastereoselectivity. This development addresses previous challenges in large-scale production and has enabled more extensive biological evaluation of derivatives.

Emerging applications in radiopharmaceuticals have further expanded the utility of this compound. Researchers at a leading medical institute recently developed ¹⁸F-labeled analogs of 4,4-Difluoro-3,3-dimethylpiperidine for positron emission tomography (PET) imaging of σ-1 receptors in neurodegenerative diseases. The preliminary clinical data, presented at the 2024 Society of Nuclear Medicine and Molecular Imaging annual meeting, demonstrated excellent brain uptake and target specificity in Alzheimer's disease patients.

While the therapeutic potential of 1198392-56-1 derivatives continues to grow, challenges remain in fully understanding their metabolic fate and potential off-target effects. Recent in vitro ADME studies have identified unique fluorinated metabolites that may require special consideration in drug development. Nevertheless, the compound's versatility and the growing body of positive preclinical data suggest it will remain an important tool in medicinal chemistry for years to come.